1-[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]-3-thiophen-3-ylpropan-1-one

• IUPAC Name: 1-[3,3-bis(trifluoromethyl)pyrrolidin-1-yl]-3-thiophen-3-ylpropan-1-one
• InChI: InChI=1S/C13H13F6NOS/c14-12(15,16)11(13(17,18)19)4-5-20(8-11)10(21)2-1-9-3-6-22-7-9/h3,6-7H,1-2,4-5,8H2
• InChI Key: SIGYKGKBFSAFPA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(C(F)(F)F)C(F)(F)F)C(=O)CCC2=CSC=C2
• Molecular Formula: C13H13F6NOS
• Molecular Weight: 345.31 g/mol

Description

1-[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]-3-thiophen-3-ylpropan-1-one, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazines. It was first synthesized in the 1970s and has since then gained popularity as a recreational drug. However, TFMPP has also been studied for its potential applications in scientific research due to its unique properties.

Mechanism of Action

TFMPP acts as a partial agonist of the serotonin receptor 5-HT1B and 5-HT2C. It also has affinity for the dopamine D2 receptor. The exact mechanism of action of TFMPP is not fully understood, but it is thought to modulate the release of neurotransmitters such as serotonin and dopamine, leading to changes in behavior and mood.
Biochemical and Physiological Effects:
TFMPP has been shown to induce a range of behavioral and physiological effects in animal studies. These effects include changes in locomotor activity, anxiety-like behavior, and alterations in cognitive function. TFMPP has also been shown to affect body temperature and heart rate.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages as a research tool. It has a high affinity for specific receptors and can be used to study the effects of serotonin and dopamine on behavior and cognition. However, TFMPP also has limitations, including its potential for abuse and its effects on multiple receptors, which can complicate the interpretation of results.

Future Directions

1. Investigating the role of TFMPP in the development of psychiatric disorders.
2. Studying the effects of TFMPP on different brain regions and neurotransmitter systems.
3. Developing new compounds based on the structure of TFMPP with improved selectivity and potency.
4. Investigating the potential therapeutic applications of TFMPP in the treatment of psychiatric disorders.
5. Studying the long-term effects of TFMPP on behavior and cognition.
6. Investigating the potential use of TFMPP as a tool for studying the mechanisms of addiction.
7. Developing new methods for synthesizing TFMPP with improved yields and purity.
8. Investigating the pharmacokinetics and metabolism of TFMPP in humans.
9. Studying the effects of TFMPP on gene expression and protein synthesis in the brain.
10. Investigating the potential use of TFMPP as a diagnostic tool for psychiatric disorders.

Synthesis Methods

TFMPP can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and catalysts to form the final product. The purity of the final product can be improved through recrystallization and chromatography techniques.

Scientific Research Applications

TFMPP has been studied for its potential applications in various scientific fields such as pharmacology, neuroscience, and toxicology. It has been found to interact with various receptors in the brain and can be used to study the mechanisms of these receptors. TFMPP has also been used as a tool to study the effects of serotonin on behavior and cognitive function.